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Compound of Interest

Compound Name: Rezafungin acetate

Cat. No.: B10824331

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro fungicidal activity of
rezafungin acetate, a novel, long-acting echinocandin antifungal agent. Rezafungin acetate
has demonstrated potent activity against a broad spectrum of fungal pathogens, including
various species of Candida and Aspergillus. This document consolidates key quantitative data,
details experimental methodologies, and presents visual workflows to support further research
and development in the field of antifungal therapeutics.

Mechanism of Action

Rezafungin acetate, like other echinocandins, targets the fungal cell wall, a structure absent in
mammalian cells.[1][2] Its primary mechanism of action is the non-competitive inhibition of the
enzyme 1,3-B-D-glucan synthase.[1][2][3] This enzyme is crucial for the synthesis of 1,3-3-D-
glucan, an essential polymer that provides structural integrity to the fungal cell wall. By
inhibiting this enzyme, rezafungin disrupts cell wall synthesis, leading to osmotic instability, cell
lysis, and ultimately, fungal cell death. This fungicidal activity is concentration-dependent
against Candida species.

Caption: Mechanism of action of rezafungin acetate.

In Vitro Susceptibility Data
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The in vitro activity of rezafungin has been extensively evaluated against a global collection of
clinical fungal isolates. The following tables summarize the Minimum Inhibitory Concentration
(MIC) and Minimum Effective Concentration (MEC) data for rezafungin against various Candida
and Aspergillus species.

Table 1: In Vitro Activity of Rezafungin against Candida
Species
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. Number of
Species MICso (mglL) MICo0 (mglL) Reference
Isolates
Candida albicans 316 0.03 0.06
Candida glabrata 162 0.06 0.06-0.12
Candida
o 148 1 2
parapsilosis
Candida
o 83 0.03 0.06
tropicalis
Candida krusei 53 0.03-0.12 0.03-0.12
Candida auris 19 0.25 0.25
Candida
22 0.06 0.06-0.12
dubliniensis
Candida
o - 27 1 1
guilliermondii
Candida kefyr 52 0.03-0.12 0.06-0.12
Candida
o 46 - 0.25
lusitaniae
Candida
o 15 0.5 1
orthopsilosis
Candida
o 15 0.12 0.5
metapsilosis
Saccharomyces
o 21 - 0.5
cerevisiae

Table 2: In Vitro Activity of Rezafungin against
Aspergillus Species
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. Number of MEC Range
Species MECo90 (mg/L) Reference
Isolates (mglL)
Aspergillus
, 59 0.008-0.06 0.015-0.06
fumigatus
Aspergillus
12 0.008-0.12 0.015-0.03
flavus
Aspergillus niger - <0.008-0.06 -
Aspergillus
Perg - <0.008-0.06 -
terreus
Aspergillus
P J 11 - -
calidoustus
Aspergillus
perg 11 ) )
lentulus

Experimental Protocols

The in vitro antifungal activity data for rezafungin acetate was primarily generated using

standardized methodologies from the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution for MIC/IMEC Determination

The determination of Minimum Inhibitory Concentrations (MICs) for yeasts and Minimum

Effective Concentrations (MECs) for molds follows the guidelines outlined in CLSI documents
M27 (for yeasts) and M38-A2 (for molds).

1. Inoculum Preparation:

e Fungal isolates are cultured on appropriate agar plates (e.g., Sabouraud Dextrose Agar) at
35°C for 24-48 hours.

» Colonies are suspended in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland

standard.
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This suspension is further diluted in RPMI-1640 medium to obtain the final desired inoculum
concentration.

. Antifungal Agent Preparation:

Rezafungin acetate powder is dissolved in a suitable solvent, typically dimethyl sulfoxide
(DMSO), to create a stock solution.

Serial two-fold dilutions of the stock solution are prepared in RPMI-1640 medium in 96-well
microtiter plates.

. Incubation:

The standardized fungal inoculum is added to each well of the microtiter plate containing the
serially diluted rezafungin.

Plates are incubated at 35°C. Incubation times vary depending on the organism: 24-48 hours
for Candida species and 24 hours for Aspergillus species for MEC reading.

. Endpoint Determination:

For Candida spp. (MIC): The MIC is the lowest concentration of rezafungin that causes a
significant inhibition of growth (typically 250%) compared to the growth control well,
determined visually or spectrophotometrically.

For Aspergillus spp. (MEC): The MEC is the lowest concentration of rezafungin that leads to
the growth of small, aberrant, branched hyphae, observed microscopically, as compared to
the profuse hyphal growth in the control well.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [In Vitro Fungicidal Activity of Rezafungin Acetate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b10824331#in-vitro-fungicidal-activity-of-rezafungin-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b10824331?utm_src=pdf-custom-synthesis
https://academic.oup.com/ajhp/article/80/18/1197/7226977
https://www.drugs.com/monograph/rezafungin.html
https://synapse.patsnap.com/article/what-is-the-mechanism-of-rezafungin-acetate
https://www.benchchem.com/product/b10824331#in-vitro-fungicidal-activity-of-rezafungin-acetate
https://www.benchchem.com/product/b10824331#in-vitro-fungicidal-activity-of-rezafungin-acetate
https://www.benchchem.com/product/b10824331#in-vitro-fungicidal-activity-of-rezafungin-acetate
https://www.benchchem.com/product/b10824331#in-vitro-fungicidal-activity-of-rezafungin-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10824331?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

